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Compound of Interest

Compound Name: Echinochrome A

Cat. No.: B3426292

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of chemical compounds is paramount. This guide provides immediate and essential
safety and logistical information for the handling of Echinochrome A, a polyhydroxylated 1,4-
naphthoquinone derived from sea urchins. Adherence to these procedures will minimize risk
and ensure the integrity of your research.

Echinochrome A is a dark red crystalline powder.[1] While it is used in pharmaceuticals and
as a dietary supplement, indicating a degree of biological compatibility, it should be handled

with care in a laboratory setting.[1][2][3][4] It is shipped as a non-hazardous chemical and is

stable for extended periods when stored correctly.[5][6]

Personal Protective Equipment (PPE)

When handling Echinochrome A in its powdered form or in solution, the following personal
protective equipment is essential to prevent exposure and ensure safety.
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PPE Category

Item

Specifications and Use

Eye Protection

Safety Glasses with Side
Shields or Goggles

To protect against dust
particles and splashes of

solutions.

Hand Protection

Nitrile Gloves

To prevent skin contact with

the powder or its solutions.

Body Protection

Laboratory Coat

To protect clothing and skin

from spills.

Respiratory Protection

Dust Mask or Respirator

Recommended when handling
the powder outside of a fume

hood to avoid inhalation.

Chemical and Physical Properties

A summary of key quantitative data for Echinochrome A is provided below for easy reference.

Property

Value

Molecular Formula

C12H1007

Molar Mass

266.205 g-mol~1[1]

Appearance

Dark red crystalline powder[1]

Solubility in Water

Practically insoluble[1]

Solubility (Other)

Soluble in DMSO; moderately soluble in

ethanol; very slightly soluble in chloroform.[1][5]

Storage Temperature

Short term (days to weeks): 0 - 4 °C; Long term
(months to years): -20 °C.[5]

Standard Operating Procedure for Handling

Echinochrome A
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The following workflow outlines the procedural steps for the safe handling of Echinochrome A
in a laboratory setting, from reception to disposal.

Receiving and Storage

[Receive ShipmenD

Gnspect Container for Damage]

:

Store in a Cool, Dry, Dark Place
(0-4°C short-term, -20°C long-term)

Preparation
Don Appropriate PPE
(Lab Coat, Gloves, Goggles)
Weigh Echinochrome A
(in a fume hood or with respiratory protection)

'

Dissolve in Appropriate Solvent
(e.g., DMSO)

Handlingand Use

Gerform Experimental Procedures}

Waste [v)isposal

Collect Waste
(Solid and Liquid)

G_abel Waste Containers Clear@

:

Dispose of Waste According to
Institutional and Local Regulations
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Caption: Workflow for Safe Handling of Echinochrome A.

Detailed Experimental Protocols

Protocol 1: Preparation of a Stock Solution

Preparation: Before handling, ensure you are wearing the appropriate PPE as detailed in the
table above.

o Weighing: If working with the solid form, weigh the required amount of Echinochrome A
powder in a chemical fume hood to minimize inhalation risk. If a fume hood is not available, a
dust mask should be worn.

¢ Dissolving: Echinochrome A is practically insoluble in water but soluble in DMSO and
moderately soluble in ethanol.[1][5] To prepare a stock solution, add the weighed powder to
the desired volume of the appropriate solvent (e.g., DMSO) in a suitable container.

e Mixing: Gently vortex or sonicate the solution until the Echinochrome A is completely
dissolved.

o Storage: Store the prepared solution at the recommended temperature (0-4°C for short-term,
-20°C for long-term) in a tightly sealed, light-protected container.[5]

Disposal Plan

Proper disposal of Echinochrome A and its associated waste is crucial to maintain a safe
laboratory environment.

e Solid Waste:

o Collect any unused Echinochrome A powder and contaminated materials (e.g., weigh
boats, pipette tips) in a designated, sealed, and clearly labeled hazardous waste
container.

e Liquid Waste:
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o Dispose of Echinochrome A solutions and any contaminated solvents in a properly
labeled hazardous liquid waste container. Do not pour down the drain.

o Decontamination:

o Wipe down all surfaces that have come into contact with Echinochrome A with a suitable
cleaning agent.

» Final Disposal:

o All waste must be disposed of in accordance with your institution's and local environmental
regulations for chemical waste.

By following these guidelines, you can ensure the safe and effective use of Echinochrome A
in your research endeavors, fostering a culture of safety and responsibility in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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